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Onalespib Pharmacokinetic Sampling Protocols

Clinical trials for onalespib have used a standardized approach for collecting PK samples, with the core

protocol remaining consistent despite variations in dosing schedules [1] [2] [3].

Summary of PK Sampling Timepoints

Dosing Schedule Cycle & Day
Pre-
dose

Post-dose Sampling
Timepoints

Reference

Once Weekly (Days 1, 8, 15 of
a 28-day cycle)

Cycle 1, Day 1 &
Day 15

Yes 0.5, 1, 1.5, 2, 3, 4, 7,
10, 22, and 24 hours

[2]

PMC7709710

Twice-Weekly (Days 1, 4, 8, 11
of a 21-day cycle)

Cycle 0, Day 1

(Onalespib
alone)

Yes Designated

timepoints after
infusion [1]

PMC7954579

Two Consecutive Days per
Week (Days 1, 2, 8, 9, 15, 16 of
a 28-day cycle)

Cycle 1, Day 1 &
Day 15

Yes 0.5, 1, 1.5, 2, 3, 4, 7,
10, 22, and 24 hours

[2]

PMC7709710

Detailed Experimental Protocol
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This section details the standard operating procedure for collecting and processing PK samples for

onalespib, as referenced in the clinical literature.

Sample Collection: Blood samples (typically 4 mL) are collected in plastic K2EDTA tubes (e.g.,
Vacutainer by Becton, Dickinson and Co.) [1].

Sample Processing: Plasma is separated from blood cells by centrifugation. The resulting plasma is
stored at -80°C until analysis.

Bioanalytical Method: Onalespib concentrations in plasma are determined using a validated
reverse-phase high-performance liquid chromatography (HPLC) method coupled with tandem
mass spectrometry (MS/MS) detection [2].
Pharmacokinetic Analysis: Non-compartmental methods are standard for calculating PK

parameters, including maximum plasma concentration (C~max~), time to C~max~ (T~max~), area
under the concentration-time curve (AUC), and elimination half-life (T~1/2~).

Pharmacokinetic Sampling Strategy Visualized

The diagram below illustrates the PK sampling strategy for the "Two Consecutive Days per Week" schedule,

showing the relationship between drug administration and sample collection.
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Week 1

Week 2

Week 3

Cycle 1 (28 days)

Day 1: First Infusion

PK Sampling:
Pre-dose, 0.5, 1, 1.5, 2, 3, 4,

7, 10, 22, 24h post-dose

Day 2: Second Infusion

Day 8: Infusion Day 9: Infusion

Day 15: Infusion

PK Sampling:
Pre-dose, 0.5, 1, 1.5, 2, 3, 4,

7, 10, 22, 24h post-dose

Week 4: Rest

Click to download full resolution via product page

Application Notes for Researchers

Intensive Sampling: The protocol's 24-hour sampling profile is crucial for accurately characterizing
onalespib's PK, especially its reported long terminal half-life of approximately 8 hours and

extended target engagement [2] [4].
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Key Objectives: This intensive sampling strategy allows researchers to fully define the single-agent
PK profile of onalespib and investigate potential drug-drug interactions when combined with other
agents [1] [3].

Protocol Adaptation: The core sampling timepoints can be adapted for other dosing schedules. For
combination therapy trials, intensive sampling should be performed for all investigated drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s538093?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7954579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9081826/
https://www.smolecule.com/products/s538093?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7954579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7709710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9081826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5986078/
https://www.smolecule.com/products/b538093#onalespib-pharmacokinetic-sampling-timepoints
https://www.smolecule.com/products/b538093#onalespib-pharmacokinetic-sampling-timepoints
https://www.smolecule.com/products/b538093#onalespib-pharmacokinetic-sampling-timepoints
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s538093?utm_src=pdf-bulk
https://www.smolecule.com/products/s538093?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s538093?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

